Cas no 2137584-98-4 (ethyl1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methoxypropan-2-ylamine)

• Product Name: ethyl1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methoxypropan-2-ylamine
• CAS No: 2137584-98-4
• MF: C₁₀H₁₉N₃O₃S
• MW: 261.34116101265
• CID: 5602804
• PubChem ID: 165473100
• Update Time: 2025-10-28

ethyl1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methoxypropan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• EN300-1115883
• 2137584-98-4
• ethyl[1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methoxypropan-2-yl]amine
• ethyl1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methoxypropan-2-ylamine

• Inchi： 1S/C10H19N3O3S/c1-4-11-9(8-16-2)6-13-7-10(5-12-13)17(3,14)15/h5,7,9,11H,4,6,8H2,1-3H3
• InChI Key： OPJSKIPOTDBJME-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC(COC)NCC)(=O)=O

Computed Properties

• Exact Mass: 261.11471265g/mol
• Monoisotopic Mass: 261.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 81.6Ų

Additional information on ethyl1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methoxypropan-2-ylamine

Research Brief on Ethyl1-(4-Methanesulfonyl-1H-Pyrazol-1-yl)-3-Methoxypropan-2-ylamine (CAS: 2137584-98-4)

Ethyl1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methoxypropan-2-ylamine (CAS: 2137584-98-4) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole and methoxypropan-2-ylamine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and kinase inhibition. Recent studies have explored its mechanism of action, pharmacokinetics, and therapeutic efficacy, positioning it as a candidate for further drug development.

The synthesis and characterization of ethyl1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methoxypropan-2-ylamine have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity. The compound's stability under physiological conditions and its bioavailability have also been investigated, with results indicating favorable pharmacokinetic profiles. These findings are critical for understanding its potential as a therapeutic agent.

In vitro and in vivo studies have demonstrated the compound's efficacy in targeting specific kinases involved in inflammatory and proliferative diseases. For instance, recent research has highlighted its inhibitory effects on key signaling pathways, such as the NF-κB and MAPK cascades, which are implicated in chronic inflammation and cancer. These studies have utilized cell-based assays and animal models to validate the compound's therapeutic potential, with results showing significant reduction in inflammatory markers and tumor growth inhibition.

One of the most notable aspects of ethyl1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methoxypropan-2-ylamine is its selectivity profile. Unlike many kinase inhibitors that exhibit broad-spectrum activity, this compound has shown high specificity for certain kinase isoforms, minimizing off-target effects. This selectivity is a significant advantage in reducing potential side effects and improving therapeutic outcomes. Recent structural-activity relationship (SAR) studies have further elucidated the molecular determinants of its selectivity, providing insights for the design of next-generation derivatives.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as optimal dosing, long-term safety, and formulation stability need to be addressed in future studies. Additionally, the compound's interaction with other drugs and its potential for resistance development are areas that warrant further investigation. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, ethyl1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methoxypropan-2-ylamine (CAS: 2137584-98-4) represents a promising candidate for the treatment of inflammatory and proliferative diseases. Its unique chemical structure, selective kinase inhibition, and favorable pharmacokinetic properties make it a valuable subject of ongoing research. Continued exploration of its therapeutic potential and optimization of its pharmacological profile will be crucial for its eventual application in clinical settings.